Cas no 1021083-00-0 (4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 1021083-00-0
• MF: C₂₀H₂₂N₄O₄S₂
• MW: 446.543081760406
• CID: 6113282
• PubChem ID: 44070706
• Update Time: 2025-07-14

4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 4-(3-methylpiperidin-1-yl)sulfonyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• F5079-0073
• AKOS024495467
• 4-((3-methylpiperidin-1-yl)sulfonyl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide
• 1021083-00-0

• Inchi： 1S/C20H22N4O4S2/c1-14-4-2-10-24(13-14)30(26,27)17-8-6-15(7-9-17)19(25)21-20-23-22-18(28-20)12-16-5-3-11-29-16/h3,5-9,11,14H,2,4,10,12-13H2,1H3,(H,21,23,25)
• InChI Key： LOIHMLGMCZAYLQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2SC=CC=2)O1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 446.10824754g/mol
• Monoisotopic Mass: 446.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Analysis of 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021083-00-0)

The compound 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021083-00-0) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This sulfonylbenzamide derivative combines a thiophene moiety with a 1,3,4-oxadiazole ring, making it a promising candidate for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating various diseases.

In recent years, the demand for heterocyclic compounds like 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide has surged, driven by their versatility in medicinal chemistry. The thiophene ring, a common motif in bioactive molecules, contributes to enhanced binding affinity and metabolic stability. Meanwhile, the 1,3,4-oxadiazole scaffold is known for its role in modulating enzyme inhibition, making this compound a subject of intense study in kinase inhibitor research.

The sulfonamide group in 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide is another critical feature, as it often imparts improved solubility and bioavailability. This aligns with current trends in drug development, where researchers prioritize ADME properties (absorption, distribution, metabolism, and excretion) to optimize therapeutic efficacy. The compound's CAS No. 1021083-00-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

One of the most searched questions about this compound revolves around its synthetic route. The preparation of 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide typically involves multi-step organic synthesis, including sulfonylation and amide coupling reactions. Researchers often explore green chemistry approaches to improve yield and reduce environmental impact, a topic gaining traction in modern pharmaceutical manufacturing.

Another hot topic is the compound's potential biological targets. Preliminary studies suggest interactions with protein kinases and G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This has led to speculation about its applicability in oncology and neurological disorders, areas where small-molecule inhibitors are in high demand. The 3-methylpiperidine moiety further enhances its lipophilicity, a desirable trait for blood-brain barrier penetration.

From a commercial perspective, CAS No. 1021083-00-0 is often listed in catalogs of specialty chemicals, catering to contract research organizations (CROs) and academic labs. Its patent landscape is also a point of interest, with several filings highlighting its utility in combinatorial chemistry libraries. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for targeted therapy development.

In conclusion, 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural complexity and potential therapeutic applications make it a standout subject in contemporary research. Whether you're investigating its synthetic methodology, biological activity, or industrial relevance, this compound offers ample opportunities for innovation and scientific advancement.